2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate

• IUPAC Name: 2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C22H28N2O6S/c1-17-4-7-19(8-5-17)31(26,27)24-12-10-23(11-13-24)14-15-30-22(25)18-6-9-20(28-2)21(16-18)29-3/h4-9,16H,10-15H2,1-3H3
• InChI Key: UACYUPVRFDUAMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCOC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H28N2O6S
• Molecular Weight: 448.5 g/mol
• CAS No.: 868146-13-8

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step procedures. For instance, a series of hybrid norfloxacin–thiazolidinedione molecules were synthesized in an effort to improve the antimicrobial activity of norfloxacin. .

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated by single crystal X-ray diffraction studies. The piperazine ring in these molecules has a chair conformation.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. These reactions involve various steps, including the formation of amide bonds and the linking of the benzamide moiety to the piperazine ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized. For instance, “Ethyl 3,4-dimethoxybenzoate” has a molecular weight of 210.23.

Mechanism of Action

While the mechanism of action of “2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate” is not explicitly mentioned in the sources, similar compounds have been found to exhibit biological activity. For example, some compounds have been found to have affinity for D2 and 5-HT2A receptors, which are important targets in the treatment of schizophrenia.

Future Directions

The future directions for the study of “2-(4-Tosylpiperazin-1-yl)ethyl 3,4-dimethoxybenzoate” and similar compounds could involve further exploration of their potential applications in medicinal chemistry. This could include in-depth studies of their biological activity, mechanism of action, and potential therapeutic uses.